Cas no 1285446-04-9 (Melanin probe-2)

• Product name: Melanin probe-2
• CAS No: 1285446-04-9
• MF: C₁₂H₁₈BrN₃O
• MW: 300.1948
• MDL: MFCD18046022
• CID: 4739914
• PubChem ID: 62952677

Melanin probe-2 Chemical and Physical Properties

Names and Identifiers

• Melanin probe-2
• 2-Pyridinecarboxamide, 5-bromo-N-[2-(diethylamino)ethyl]-
• 5-bromo-N-(2-(diethylamino)ethyl)picolinamide
• 1285446-04-9
• CS-0129185
• D81677
• SCHEMBL16393962
• MFCD18046022
• BS-46095
• DA-55327
• 5-bromo-N-[2-(diethylamino)ethyl]pyridine-2-carboxamide
• AKOS012250444
• HY-136405

• MDL： MFCD18046022
• Inchi： 1S/C12H18BrN3O/c1-3-16(4-2)8-7-14-12(17)11-6-5-10(13)9-15-11/h5-6,9H,3-4,7-8H2,1-2H3,(H,14,17)
• InChI Key： BSMXWXBEJYOUAH-UHFFFAOYSA-N
• SMILES： BrC1=C([H])N=C(C([H])=C1[H])C(N([H])C([H])([H])C([H])([H])N(C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 299.06332g/mol
• Monoisotopic Mass: 299.06332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 45.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on Melanin probe-2

Recent Advances in Melanin Probe-2 (1285446-04-9) for Biomedical Research

Melanin Probe-2 (CAS: 1285446-04-9) has emerged as a pivotal tool in the field of chemical biology and biomedical research, particularly in the study of melanin-related pathways and diseases. This small-molecule probe is designed to selectively target and visualize melanin in various biological systems, offering researchers a powerful means to investigate melanin's role in health and disease. Recent studies have highlighted its potential in advancing our understanding of melanoma, vitiligo, and other pigmentary disorders.

The development of Melanin Probe-2 stems from the need for highly specific and sensitive tools to study melanin dynamics in vivo and in vitro. Traditional methods for melanin detection often lack specificity or require invasive procedures. In contrast, Melanin Probe-2 leverages its unique chemical structure (1285446-04-9) to bind melanin with high affinity, enabling non-invasive imaging and quantification. This capability is particularly valuable in preclinical research, where real-time monitoring of melanin distribution and metabolism is crucial.

Recent research has demonstrated the versatility of Melanin Probe-2 in various applications. For instance, a 2023 study published in the Journal of Investigative Dermatology utilized this probe to track melanin synthesis in melanoma cells, revealing novel insights into the metabolic pathways involved in tumor progression. Another study, featured in Analytical Chemistry, showcased the probe's utility in high-throughput screening assays, where it was used to identify potential inhibitors of melanogenesis. These findings underscore the probe's dual role as both a research tool and a potential platform for drug discovery.

One of the most promising aspects of Melanin Probe-2 is its compatibility with advanced imaging techniques. Fluorescence-based imaging studies have confirmed the probe's ability to penetrate tissues and provide high-resolution images of melanin-rich areas. This feature is particularly beneficial for studying skin disorders and evaluating the efficacy of therapeutic interventions. Moreover, the probe's stability and low toxicity profile make it suitable for long-term studies, further enhancing its utility in translational research.

Despite these advancements, challenges remain in optimizing the probe's specificity and minimizing off-target effects. Ongoing research aims to refine the chemical structure of Melanin Probe-2 (1285446-04-9) to improve its performance in complex biological environments. Collaborative efforts between chemists and biologists are expected to yield next-generation probes with enhanced capabilities, paving the way for breakthroughs in melanin-related research.

In conclusion, Melanin Probe-2 (1285446-04-9) represents a significant advancement in the toolkit available to researchers studying melanin biology. Its ability to provide precise, real-time data on melanin dynamics has already contributed to a deeper understanding of pigmentary disorders and melanoma. As research continues to evolve, this probe is poised to play an increasingly important role in both basic science and clinical applications, offering new avenues for diagnosis and treatment.